Cas no 1820896-63-6 (Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-)

• Product Name: Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-
• CAS No: 1820896-63-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6064155
• PubChem ID: 117435036
• Update Time: 2025-10-21

Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-
• SCHEMBL18512288
• EN300-1924068
• 3-(5-bromo-2-hydroxyphenyl)-3-methylbutanoic acid
• 1820896-63-6

• Inchi： 1S/C11H13BrO3/c1-11(2,6-10(14)15)8-5-7(12)3-4-9(8)13/h3-5,13H,6H2,1-2H3,(H,14,15)
• InChI Key： XDJMEAXKMLADIF-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(O)=O)=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 365.4±27.0 °C(Predicted)
• pka: 4.71±0.10(Predicted)

Additional information on Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-

Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- (CAS No. 1820896-63-6): A Comprehensive Overview

Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-, identified by its CAS number CAS No. 1820896-63-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications ranging from drug development to material science. The presence of a bromine substituent at the 5-position and a hydroxyl group at the 2-position, combined with β,β-dimethyl functionality, makes it a versatile molecule for synthetic chemistry and biological studies.

The structural composition of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- lends itself to diverse chemical modifications and interactions. The bromine atom serves as a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the hydroxyl group can participate in hydrogen bonding and other polar interactions, enhancing its solubility and reactivity in aqueous environments. These properties make it an attractive candidate for designing novel compounds with tailored functionalities.

In recent years, there has been growing interest in exploring the pharmacological potential of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-. Research studies have begun to uncover its potential applications in medicinal chemistry. For instance, the compound has been investigated for its role in modulating enzyme activities and interacting with biological targets. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents.

The β,β-dimethyl substitution on the propanoic acid moiety contributes to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity. This feature is particularly valuable in drug design, where precise molecular interactions are crucial for achieving therapeutic efficacy. By leveraging computational methods such as molecular docking and quantum mechanics calculations, researchers can predict how Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- interacts with biological targets at the molecular level.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of multiple functional groups allows for a wide range of chemical transformations, enabling chemists to modify its structure and explore new derivatives. These derivatives can be screened for enhanced biological activity or improved pharmacokinetic properties. Such flexibility is essential in the drug discovery process, where iterative design and optimization are key to developing effective therapeutics.

The pharmaceutical industry has been particularly interested in compounds with similar structural motifs due to their potential therapeutic benefits. For example, related molecules have shown promise in treating neurological disorders by modulating neurotransmitter receptors or inhibiting key enzymes involved in neurodegeneration. While further research is needed to fully understand the mechanisms of action of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-, these preliminary findings highlight its significance as a lead compound for drug development.

Beyond pharmaceutical applications, this compound also finds utility in material science and industrial chemistry. Its unique structural features make it suitable for use as an intermediate in synthesizing polymers or specialty chemicals. Additionally, the bromine atom can be utilized in flame-retardant formulations or as a cross-linking agent in polymer matrices. These applications underscore the broad utility of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- across different sectors.

The synthesis of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl- presents both challenges and opportunities for synthetic chemists. While traditional synthetic routes have been established, there is ongoing research aimed at developing more efficient and sustainable methods. Green chemistry principles are being increasingly applied to minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation or enzymatic transformations are being explored to improve yield and selectivity during synthesis.

The role of computational chemistry in studying this compound cannot be overstated. Advanced modeling techniques allow researchers to predict reaction outcomes and optimize synthetic pathways before conducting experimental trials. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can gain deeper insights into the reactivity and properties of Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-.

In conclusion, Benzenepropanoic acid, 5-bromo-2-hydroxy-β,β-dimethyl-, with its CAS number CAS No. 1820896-63-6, represents a fascinating molecule with diverse applications across multiple fields. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this compound，its significance is likely to grow further，driving innovation in both academic research and industrial applications.